Structural Characterization and Synthetic Methodologies of 6-(Pentyloxy)quinolin-3-amine: A Technical Whitepaper
Structural Characterization and Synthetic Methodologies of 6-(Pentyloxy)quinolin-3-amine: A Technical Whitepaper
Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Executive Summary
6-(Pentyloxy)quinolin-3-amine is a highly specialized bicyclic heterocyclic compound characterized by a fused benzene-pyridine core, featuring a pentyloxy substituent at the sixth position and a primary amino group at the third position[1]. As a functionalized 3-aminoquinoline derivative, it serves as a critical scaffold in medicinal chemistry. The structural duality of a lipophilic tail combined with a polar, hydrogen-bonding headgroup makes it a highly valuable pharmacophore, particularly in the development of kinase inhibitors, antimalarial agents, and novel antibacterial therapeutics[1].
This whitepaper provides an in-depth technical analysis of its physicochemical properties, structure-activity relationship (SAR) dynamics, and a self-validating, de novo synthetic workflow utilizing modern cross-coupling methodologies.
Physicochemical Profiling & Structural Dynamics
The rational design of quinoline-based therapeutics relies heavily on understanding the physicochemical contributions of specific functional groups. Below is the quantitative data summarizing the core properties of 6-(Pentyloxy)quinolin-3-amine[1].
Quantitative Physicochemical Data
| Property | Value |
| IUPAC Name | 6-pentoxyquinolin-3-amine |
| Molecular Formula | C₁₄H₁₈N₂O |
| Molecular Weight | 230.31 g/mol |
| Canonical SMILES | CCCCCOC1=CC2=CC(=CN=C2C=C1)N |
| InChI Key | SAIKAGUFWBZKCJ-UHFFFAOYSA-N |
| Appearance | Pale yellow to off-white solid/liquid |
| Solubility | Sparingly soluble in H₂O; soluble in EtOH, DMSO, Acetone |
Causality in Structure-Activity Relationships (SAR)
The pharmacological utility of 6-(Pentyloxy)quinolin-3-amine is dictated by three distinct structural domains:
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The Quinoline Scaffold: Provides a rigid, planar aromatic framework essential for π-π stacking interactions with aromatic amino acid residues (e.g., Phenylalanine, Tyrosine) within target protein binding pockets.
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The 3-Amino Group (-NH₂): Acts simultaneously as a hydrogen bond donor and acceptor. In the context of kinase inhibition, the 3-aminoquinoline motif frequently anchors the molecule to the hinge region of the ATP-binding pocket.
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The 6-Pentyloxy Group (-O-C₅H₁₁): The five-carbon alkyl chain significantly increases the lipophilicity (LogP) of the molecule. This modification enhances passive membrane permeability, a critical factor for engaging intracellular targets or crossing the blood-brain barrier.
Fig 1: Structure-Activity Relationship (SAR) logic for 6-(Pentyloxy)quinolin-3-amine.
De Novo Synthetic Workflow
Direct electrophilic aromatic substitution (e.g., nitration followed by reduction) on the quinoline core typically fails to functionalize the C3 position, as the electron-withdrawing nature of the pyridine ring directs electrophiles to the C5 or C8 positions. Therefore, accessing the 3-amino derivative requires a highly regioselective, bottom-up construction.
We employ a modified Skraup-type cyclization followed by a Palladium-catalyzed Buchwald-Hartwig amination[2][3].
Fig 2: De novo synthetic workflow for 6-(Pentyloxy)quinolin-3-amine.
Step-by-Step Methodology & Self-Validating Protocols
Step 1: Etherification (Synthesis of 1-nitro-4-(pentyloxy)benzene)
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Causality: We start with 4-nitrophenol to establish the C6 oxygen linkage early, avoiding regioselectivity issues later in the synthesis.
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Protocol: Dissolve 4-nitrophenol (1.0 eq) in anhydrous DMF. Add anhydrous K₂CO₃ (1.5 eq) to deprotonate the phenol, generating the highly nucleophilic phenoxide. Add 1-bromopentane (1.2 eq) dropwise. Heat the mixture to 80°C for 4 hours.
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Validation: The reaction transitions from a deep red (phenoxide) to a pale yellow solution. TLC (Hexanes/EtOAc 4:1) will confirm the consumption of the highly polar starting material. Quench with ice water and extract with EtOAc.
Step 2: Nitro Reduction (Synthesis of 4-(pentyloxy)aniline)
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Causality: The nitro group must be reduced to a primary amine to participate in the subsequent quinoline ring-closing condensation.
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Protocol: Dissolve the intermediate in ethanol. Add 10% Pd/C (0.1 eq by weight). Purge the reaction flask with N₂ gas, then introduce H₂ gas via a balloon. Stir vigorously at room temperature for 12 hours.
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Validation: Hydrogen uptake ceases when complete. Filter the mixture through a pad of Celite to remove the pyrophoric Pd/C catalyst. The resulting filtrate contains the aniline derivative.
Step 3: Modified Skraup Cyclization (Synthesis of 3-bromo-6-(pentyloxy)quinoline)
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Causality: Traditional Skraup synthesis yields unsubstituted quinolines. By reacting the aniline with 2-bromoacrolein, the bromine atom is incorporated precisely at the C3 position of the newly formed pyridine ring.
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Protocol: In a round-bottom flask, combine 4-(pentyloxy)aniline (1.0 eq) with 2-bromoacrolein (1.2 eq) in glacial acetic acid. Heat to 100°C for 6 hours.
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Validation: The reaction darkens significantly. Neutralize the cooled mixture with aqueous NaOH to pH 8 to precipitate the crude 3-bromoquinoline. Purify via silica gel chromatography. The presence of the bromine isotope pattern (1:1 ratio of M / M+2 peaks) in LC-MS validates the intermediate.
Step 4: Buchwald-Hartwig Amination
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Causality: The C3-bromine is unreactive toward simple nucleophilic substitution. Palladium-catalyzed cross-coupling overcomes this activation barrier. Benzophenone imine is used as an ammonia surrogate to prevent catalyst poisoning and over-arylation[2].
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Protocol: In a Schlenk flask, combine 3-bromo-6-(pentyloxy)quinoline (1.0 eq), benzophenone imine (1.2 eq), Pd(OAc)₂ (0.05 eq), and BINAP ligand (0.07 eq). Add sodium tert-butoxide (1.5 eq) and anhydrous toluene. Degas via three freeze-pump-thaw cycles. Heat at 90°C for 8 hours.
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Validation: The color shift from red/brown to a lighter yellow indicates catalyst turnover. Cool, filter through Celite, and concentrate. To cleave the imine, dissolve the crude intermediate in THF and add 1M HCl. Stir for 2 hours at room temperature. Basify with saturated NaHCO₃ and extract with dichloromethane. Final purification via preparative HPLC yields pure 6-(pentyloxy)quinolin-3-amine.
Analytical Validation Protocol
To definitively prove the successful synthesis of 6-(Pentyloxy)quinolin-3-amine, the following analytical signatures must be confirmed:
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¹H NMR (400 MHz, DMSO-d₆): The C2 and C4 protons of the quinoline ring will appear as distinct singlets or finely split doublets downfield (δ 8.0 - 8.5 ppm). The primary amine (-NH₂) will appear as a broad singlet around δ 5.5 ppm, which will cleanly disappear upon D₂O exchange. The pentyloxy chain will show a characteristic triplet for the -O-CH₂- group around δ 4.0 ppm.
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LC-MS (ESI+): The exact mass of the compound is 230.14. The mass spectrum must show a dominant [M+H]⁺ pseudomolecular ion peak at m/z 231.1, confirming the molecular weight and the successful replacement of the bromine atom[1].
References
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Cardiff University (ORCA). "Synthesis of quinolinequinone derivatives and related carbocyclic compounds - Buchwald-Hartwig amination."[Link]
